2-[benzoyl(2-naphthylsulfonyl)amino]phenyl benzoate

• IUPAC Name: [2-[benzoyl(naphthalen-2-ylsulfonyl)amino]phenyl] benzoate
• InChI: InChI=1S/C30H21NO5S/c32-29(23-12-3-1-4-13-23)31(37(34,35)26-20-19-22-11-7-8-16-25(22)21-26)27-17-9-10-18-28(27)36-30(33)24-14-5-2-6-15-24/h1-21H
• InChI Key: IHCSFMFBIZDFBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)N(C2=CC=CC=C2OC(=O)C3=CC=CC=C3)S(=O)(=O)C4=CC5=CC=CC=C5C=C4
• Molecular Formula: C30H21NO5S
• Molecular Weight: 507.6 g/mol

Description

2-[benzoyl(2-naphthylsulfonyl)amino]phenyl benzoate, also known as NSC-652287, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonylureas, which are known for their ability to lower blood glucose levels in patients with diabetes. In

Mechanism of Action

The exact mechanism of action of 2-[benzoyl(2-naphthylsulfonyl)amino]phenyl benzoate is not fully understood, but it is believed to involve the inhibition of tubulin polymerization. Tubulin is a protein that plays a crucial role in cell division, and the inhibition of tubulin polymerization can lead to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects in cancer cells. In addition to inducing apoptosis, this compound has been shown to inhibit cell migration and invasion, which are important processes in cancer metastasis. Moreover, this compound has been found to disrupt the microtubule network in cancer cells, which can lead to cell death.

Advantages and Limitations for Lab Experiments

2-[benzoyl(2-naphthylsulfonyl)amino]phenyl benzoate has several advantages for lab experiments. It is a relatively stable and easy-to-synthesize compound, and it has shown promising results in vitro. However, there are also limitations to its use in lab experiments. This compound has low solubility in water, which can make it difficult to use in aqueous solutions. Moreover, its mechanism of action is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on 2-[benzoyl(2-naphthylsulfonyl)amino]phenyl benzoate. One area of interest is the development of more potent analogs of this compound that can have greater efficacy in cancer treatment. Another area of research is the study of this compound in animal models to better understand its pharmacokinetics and potential toxicity. Moreover, the combination of this compound with other anticancer agents may lead to synergistic effects and improved cancer treatment outcomes.

Scientific Research Applications

2-[benzoyl(2-naphthylsulfonyl)amino]phenyl benzoate has been studied for its potential therapeutic applications in cancer treatment. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. Moreover, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells, which is a promising mechanism for cancer treatment.